1-methyl-4-(trifluoromethyl)-1H-imidazole

• IUPAC Name: 1-methyl-4-(trifluoromethyl)imidazole
• InChI: InChI=1S/C5H5F3N2/c1-10-2-4(9-3-10)5(6,7)8/h2-3H,1H3
• InChI Key: LYFNAJACLPGPIK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)C(F)(F)F
• Molecular Formula: C5H5F3N2
• Molecular Weight: 150.10 g/mol

Description

1-methyl-4-(trifluoromethyl)-1H-imidazole is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a heterocyclic organic compound that contains an imidazole ring with a methyl and trifluoromethyl group attached to it. This compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.

Scientific Research Applications

Synthesis and Chemical Properties

• Direct Methylation and Trifluoroethylation : The compound has been used in the direct methylation or trifluoroethylation of imidazole derivatives, yielding high yields of corresponding salts. This process facilitates the production of a variety of room temperature ionic liquids (RTILs) (Zhang, Martin, & Desmarteau, 2003).

• Corrosion Inhibition : Studies on the bonding of 1-methyl-imidazoles to copper have shown their relevance as corrosion inhibitors. The adsorption bonding of these compounds to Cu(111) was characterized, indicating their potential in protecting copper from corrosion (Kovačević, Milošev, & Kokalj, 2017).

• Regioselective Synthesis : 1-Methyl-4-(trifluoromethyl)-1H-imidazole has been involved in the regioselective synthesis of 4,5-diaryl-1-methyl-1H-imidazoles, leading to compounds that have shown high cytotoxicity against various human tumor cell lines. This method's relevance lies in its potential for creating therapeutic agents (Bellina, Cauteruccio, Fiore, & Rossi, 2008).

• Fuel Cell Technology : In the field of energy, 1-methyl imidazole has been used in polybenzimidazole membranes equilibrated with phosphoric acid, a high-temperature proton-conducting polymer electrolyte. This application is significant for the development of fuel cell technology (Schechter & Savinell, 2002).

• Synthesis of Organic Materials : There has been significant research into the synthesis and characterization of various imidazole derivatives, including those derived from 1-methyl-4-(trifluoromethyl)-1H-imidazole. These compounds are important in medical chemistry and have potential biological activities (Orhan, Kose, Alkan, & Öztürk, 2019).

• Non-Linear Optical Materials : Studies on compounds like 1-(3-(trifluoromethyl)benzyl)2-(4-(trifluoromethyl)phenyl)-6-methyl-1H-benzo[d]imidazole have shown significant non-linear optical (NLO) responses. These findings are crucial for developing new materials for NLO devices (Manikandan, Perumal, & Jayamoorthy, 2019).